Cas no 178445-89-1 (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol)

• Product Name: R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol
• CAS No: 178445-89-1
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 2782942
• PubChem ID: 6612781
• Update Time: 2025-11-06

R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL499106
• CBiol_000202
• t-Butyl (R)-2-(3-(3-(3,4-dimethoxyphenyl)-1-hydroxypropyl)phenoxy)acetate
• TERT-BUTYL (R)-2-(3-(3-(3,4-DIMETHOXYPHENYL)-1-HYDROXYPROPYL)PHENOXY)ACETATE
• 178445-89-1
• ICCB2_000202
• (R)-tert-Butyl 2-(3-(3-(3,4-dimethoxyphenyl)-1-hydroxypropyl)phenoxy)acetate
• R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol
• (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol
• CS-0148829
• tert-butyl 2-[3-[(1R)-3-(3,4-dimethoxyphenyl)-1-hydroxypropyl]phenoxy]acetate
• AT11515
• MFCD32706544
• tert-butyl 2-{3-[(1R)-3-(3,4-dimethoxyphenyl)-1-hydroxypropyl]phenoxy}acetate
• 1,1-Dimethylethyl 2-[3-[(1R)-3-(3,4-dimethoxyphenyl)-1-hydroxypropyl]phenoxy]acetate
• 1,1-Dimethylethyl 2-(3-((1R)-3-(3,4-dimethoxyphenyl)-1-hydroxypropyl)phenoxy)acetate

• Inchi： 1S/C23H30O6/c1-23(2,3)29-22(25)15-28-18-8-6-7-17(14-18)19(24)11-9-16-10-12-20(26-4)21(13-16)27-5/h6-8,10,12-14,19,24H,9,11,15H2,1-5H3/t19-/m1/s1
• InChI Key： LTSMVCSYXYLQNM-LJQANCHMSA-N
• SMILES： O[C@@H](C1C=CC=C(C=1)OCC(=O)OC(C)(C)C)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 402.20423867g/mol
• Monoisotopic Mass: 402.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.2Ų

Additional information on R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol

Comprehensive Overview of (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol (CAS No. 178445-89-1)

The compound (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol (CAS No. 178445-89-1) is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tert-butoxycarbonylmethoxy group and dimethoxyphenyl moieties, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for chiral compounds like (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's unique stereochemistry (R-configuration) is critical for its biological activity, aligning with the growing focus on precision medicine. Its CAS No. 178445-89-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol is its potential as a building block for G-protein-coupled receptor (GPCR) modulators. GPCRs are a hot topic in drug development, with over 30% of FDA-approved drugs targeting these receptors. The compound's dimethoxyphenyl group is particularly noteworthy, as it mimics natural ligands, making it a candidate for designing novel therapeutics for conditions like Parkinson's disease and chronic pain.

From a synthetic chemistry perspective, the tert-butoxycarbonylmethoxy (Boc-methoxy) group in CAS No. 178445-89-1 offers excellent protection for hydroxyl functionalities during multi-step reactions. This feature is highly valued in peptide synthesis and combinatorial chemistry, where protecting group strategies are pivotal. The compound's stability under acidic conditions further enhances its utility in complex organic transformations.

Environmental and sustainability considerations are also shaping research around (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol. Green chemistry initiatives emphasize the need for efficient, low-waste synthetic routes. Recent publications highlight catalytic methods to produce this compound with high enantiomeric excess (ee), reducing reliance on hazardous reagents. Such innovations align with the pharmaceutical industry's push toward green synthesis.

Analytical characterization of CAS No. 178445-89-1 typically involves advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm the R-configuration, which is essential for reproducibility in biological studies. The compound's spectral data is often shared in open-access repositories, facilitating collaboration among researchers.

In summary, (R)-1-(3-(tert-butoxycarbonylmethoxy)phenyl)-3-(3,4-dimethoxyphenyl)-propan-1-ol represents a convergence of synthetic utility and biological relevance. Its CAS No. 178445-89-1 is a gateway to exploring new therapeutic avenues while addressing modern challenges in sustainable chemistry. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in medicinal chemistry innovation.